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Compound of Interest

Compound Name: 3-Butoxyphenylboronic acid

Cat. No.: B1335864 Get Quote

3-Butoxyphenylboronic acid is an organoboron compound of significant interest in organic

synthesis, particularly as a building block in Suzuki-Miyaura cross-coupling reactions for the

formation of carbon-carbon bonds. The efficiency of such synthetic transformations, as well as

the ease of purification and formulation, is critically dependent on the solubility of the boronic

acid in the chosen solvent system. A thorough understanding of its solubility profile is therefore

essential for optimizing reaction conditions, maximizing yields, and developing robust

manufacturing processes.

Boronic acids, in general, exhibit a range of solubilities in organic solvents, influenced by

factors such as the polarity of the solvent and the nature of substituents on the phenyl ring.

While specific data for 3-butoxyphenylboronic acid is scarce, the solubility of phenylboronic

acid and its alkoxy-substituted derivatives can provide valuable insights into its expected

behavior.

Quantitative Solubility Data for Phenylboronic Acid
Analogs
The following tables summarize the experimentally determined solubility of phenylboronic acid

and isobutoxyphenylboronic acid isomers in several common organic solvents. The data is

presented as mole fraction solubility at various temperatures. This information serves as a

useful guide for solvent selection in applications involving 3-butoxyphenylboronic acid. The

introduction of an alkoxy group, such as the butoxy group, generally increases the solubility in

many organic solvents compared to the parent phenylboronic acid.[1][2]
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Table 1: Solubility of Isobutoxyphenylboronic Acid Isomers in Various Organic Solvents[3]

Solvent
Temperature
(K)

ortho-
Isobutoxyphen
ylboronic Acid
(Mole Fraction,
x)

meta-
Isobutoxyphen
ylboronic Acid
(Mole Fraction,
x)

para-
Isobutoxyphen
ylboronic Acid
(Mole Fraction,
x)

Chloroform 293.15 0.045 0.008 0.006

303.15 0.075 0.014 0.011

313.15 0.120 0.024 0.019

323.15 0.185 0.041 0.032

3-Pentanone 293.15 0.135 0.028 0.022

303.15 0.190 0.045 0.036

313.15 0.260 0.070 0.057

323.15 0.350 0.105 0.088

Acetone 293.15 0.150 0.040 0.032

303.15 0.210 0.062 0.051

313.15 0.285 0.092 0.075

323.15 0.380 0.130 0.108

Table 2: Qualitative and Quantitative Solubility of Phenylboronic Acid in Organic Solvents[4][5]

[6]
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Solvent Qualitative Solubility

Acetone High

3-Pentanone High

Dipropyl ether High

Chloroform Moderate

Methylcyclohexane Very low

Hexanes Poorly soluble

Carbon Tetrachloride Poorly soluble

It is important to note that the solubility of boronic acids can be complicated by their tendency

to form cyclic anhydrides, known as boroxines, upon dehydration.[7] This equilibrium between

the acid and anhydride form is dependent on the solvent and temperature and can influence

solubility measurements.[7]

Experimental Protocols for Solubility Determination
A widely used and reliable technique for determining the solubility of boronic acids in organic

solvents is the dynamic method.[1][2][4] This method is based on observing the disappearance

of turbidity in a solid-liquid mixture as the temperature is gradually increased.

Dynamic Method for Solubility Determination
Objective: To determine the temperature at which a known concentration of a boronic acid

completely dissolves in a specific solvent, thereby defining a point on the solubility curve.

Materials and Equipment:

3-Butoxyphenylboronic acid (or analog)

High-purity organic solvents

Jacketed glass vessel equipped with a magnetic stirrer
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Circulating thermostat bath for precise temperature control

Calibrated thermometer or temperature probe (e.g., Pt100)

Luminance probe or a combination of a light source (e.g., LED or laser) and a photodetector

to measure light transmittance

Analytical balance for accurate weighing

Procedure:

Sample Preparation: Accurately weigh a specific amount of 3-butoxyphenylboronic acid
and the chosen organic solvent into the jacketed glass vessel. The composition of this

mixture is known.

Initial State: The mixture is typically a turbid slurry at the initial temperature, with undissolved

solid boronic acid dispersed in the solvent.

Controlled Heating: The jacketed vessel is heated slowly and at a constant rate (e.g., 0.1

K/min) using the circulating thermostat bath. The mixture is continuously stirred to ensure

homogeneity.

Turbidity Measurement: The luminance probe or light detector continuously monitors the

intensity of light passing through the mixture. As the temperature increases, the boronic acid

dissolves, and the turbidity of the mixture decreases, leading to an increase in light

transmittance.

Equilibrium Point Determination: The temperature at which the last solid particles dissolve

and the solution becomes clear is recorded as the equilibrium solubility temperature for that

specific composition. This point is marked by a sharp increase in the measured light

intensity, which then stabilizes.

Data Collection: The experiment is repeated for various compositions of the boronic acid and

solvent to generate a series of data points (temperature vs. mole fraction).

Solubility Curve Construction: The collected data points are plotted to construct a solubility

curve for the 3-butoxyphenylboronic acid in the specific solvent.
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Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the workflow for the dynamic method of solubility

determination.
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Caption: Workflow for determining boronic acid solubility via the dynamic method.

Application Context: The Suzuki-Miyaura Coupling
Reaction
The solubility of 3-butoxyphenylboronic acid is a critical parameter in its primary application,

the Suzuki-Miyaura cross-coupling reaction. The reaction requires the dissolution of the boronic
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acid, an organic halide, a palladium catalyst, and a base in a suitable solvent system for the

catalytic cycle to proceed efficiently.

Suzuki-Miyaura Catalytic Cycle
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Caption: Key steps in the Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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